![molecular formula C7H15I B3051133 Heptane, 3-iodo- CAS No. 31294-92-5](/img/structure/B3051133.png)
Heptane, 3-iodo-
Overview
Description
Heptane, 3-iodo- is a chemical compound that is commonly used in scientific research. It is a halogenated hydrocarbon that is often used as a starting material for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of heptane, 3-iodo- is not well understood. However, it is believed to act as a halogenated hydrocarbon, which can undergo a variety of reactions with other compounds.
Biochemical and Physiological Effects:
Heptane, 3-iodo- has not been extensively studied for its biochemical and physiological effects. However, it is believed to be relatively non-toxic and non-irritating to the skin and eyes. It is also not known to have any significant effects on the environment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using heptane, 3-iodo- in lab experiments is its versatility. It can be used in a variety of reactions and is relatively easy to handle and purify. However, one limitation is that it can be expensive to synthesize, which may limit its use in some experiments.
Future Directions
There are many future directions for research involving heptane, 3-iodo-. One area of interest is the development of new synthetic methods for this compound, which could make it more accessible to researchers. Another area of interest is the study of its potential applications in medicine and agriculture. Additionally, further research is needed to better understand its mechanism of action and potential biochemical and physiological effects.
Scientific Research Applications
Heptane, 3-iodo- has a variety of scientific research applications. It is often used as a starting material for the synthesis of other compounds, such as pharmaceuticals and agrochemicals. It is also used in the study of organic reactions and as a reagent in organic synthesis.
Properties
IUPAC Name |
3-iodoheptane | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15I/c1-3-5-6-7(8)4-2/h7H,3-6H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVPGHYVXKUXNQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15I | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20334379 | |
Record name | Heptane, 3-iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20334379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
31294-92-5 | |
Record name | Heptane, 3-iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20334379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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